1-(2-(3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H15FN4O4/c15-9-5-16-14(17-6-9)23-10-3-4-18(7-10)13(22)8-19-11(20)1-2-12(19)21/h5-6,10H,1-4,7-8H2
• InChI Key: XLKDVVILMFLIAP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)F)C(=O)CN3C(=O)CCC3=O
• Molecular Formula: C14H15FN4O4
• Molecular Weight: 322.29 g/mol

Description

1-(2-(3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C14H15FN4O4 and its molecular weight is 322.296. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antibacterial Activity

Pyrimidine derivatives, including those structurally related to the specified compound, have demonstrated significant antibacterial and anticancer properties. These compounds have been synthesized and evaluated for their efficacy against various bacterial strains and cancer cell lines. The synthesized compounds show potent activity, highlighting their potential as lead compounds for developing new anticancer agents and antibiotics. This is evident in the work by Aremu et al. (2017), where synthesized pyrano[2,3-d]pyrimidinone carbonitrile derivatives showed good anticancer activity, with IC50 values especially low against HeLa cells, suggesting their potential in cancer treatment (Aremu et al., 2017).

Asymmetric Synthesis

The chemical framework of the specified compound lends itself to applications in asymmetric synthesis, as demonstrated by the creation of spirocyclic pyrrolidine-thia(oxa)zolidinediones via N,O-ligand/Cu(I) catalyzed 1,3-dipolar cycloaddition. These compounds exhibit high levels of diastereo- and enantioselectivity, making them valuable for creating stereoselective compounds (Wu‐Lin Yang et al., 2015).

Antimicrobial and Antitubercular Studies

Spiro[pyrrolidin-2,3′-oxindoles], structurally related to the queried compound, have been synthesized and showed promising in vitro antibacterial, antifungal, antimalarial, and antitubercular activities. These findings indicate the potential of such compounds in treating various infectious diseases (S. Haddad et al., 2015).

Oxidative Stress and Protective Effects

Research on pyrimidine-2,4(1H,3H)-dione derivatives, which share a similar pyrimidine core with the specified compound, indicates these derivatives can modulate oxidative stress and potentially offer protective effects under extreme conditions. This suggests applications in developing treatments aimed at enhancing the body's adaptive capabilities and protecting against oxidative damage (S. Meshcheryakova et al., 2022).